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Compound of Interest

Compound Name: Axl-IN-9

Cat. No.: B12399680 Get Quote

These application notes provide a detailed protocol for the preparation, storage, and handling

of a stock solution of the AXL inhibitor, Axl-IN-9, using Dimethyl Sulfoxide (DMSO) as the

solvent. This guide is intended for researchers, scientists, and professionals in the field of drug

development.

Introduction
Axl-IN-9 is a potent and selective inhibitor of the AXL receptor tyrosine kinase, with an IC50

value of 26 nM.[1][2] The AXL signaling pathway is implicated in various cellular processes,

including cell proliferation, survival, migration, and invasion.[3][4][5] Dysregulation of the AXL

pathway has been linked to the progression and therapeutic resistance of several cancers.[6]

[7][8] Accurate preparation of Axl-IN-9 stock solutions is critical for ensuring reproducible and

reliable experimental results in studies investigating AXL-mediated signaling.

Axl-IN-9 Properties
A summary of the key quantitative data for Axl-IN-9 is presented in the table below.
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Property Value Reference

Molecular Weight 453.50 g/mol [2]

IC50 against AXL 26 nM [1][2]

Appearance Solid powder [9]

Storage (Powder) -20°C [9]

Storage (in Solvent) -80°C [9]

AXL Signaling Pathway
The AXL receptor tyrosine kinase is activated by its ligand, Growth Arrest-Specific 6 (GAS6).[3]

[4][7] This binding event induces receptor dimerization and autophosphorylation of the

intracellular kinase domain.[4][6] This activation triggers several downstream signaling

cascades, including the PI3K/AKT/mTOR, MAPK/ERK, NF-κB, and JAK/STAT pathways, which

collectively promote cell survival, proliferation, and migration.[3][4][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12399680#how-to-prepare-axl-in-9-stock-solution-
with-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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